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Compound of Interest

Compound Name: Anthracene-1-sulfonic Acid

Cat. No.: B076855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anthracene-1-sulfonic acid, a sulfonated derivative of the polycyclic aromatic hydrocarbon

anthracene, is a compound of significant interest in various scientific domains. Its inherent

fluorescent properties, coupled with the increased aqueous solubility imparted by the sulfonic

acid group, make it a valuable tool in chemical and biological research. This technical guide

provides a comprehensive overview of the molecular characteristics, synthesis, and potential

applications of anthracene-1-sulfonic acid, with a focus on its relevance to researchers and

professionals in drug development.

Molecular and Physical Properties
Anthracene-1-sulfonic acid is characterized by the chemical formula C₁₄H₁₀O₃S and a

molecular weight of 258.29 g/mol .[1][2] The presence of the sulfonic acid moiety at the 1-

position of the anthracene ring significantly influences its physical and chemical properties.
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Property Value Source

Molecular Formula C₁₄H₁₀O₃S [1][2]

Molecular Weight 258.29 g/mol [1][2]

CAS Number 15100-52-4 [1]

Appearance Solid -

Solubility
Enhanced solubility in aqueous

and polar solvents
[1]

Synthesis of Anthracene-1-sulfonic Acid
The synthesis of anthracene-1-sulfonic acid is typically achieved through the electrophilic

sulfonation of anthracene. The reaction conditions, including the sulfonating agent and solvent,

play a crucial role in determining the isomeric distribution of the resulting sulfonic acids.

Experimental Protocol: Sulfonation of Anthracene
This protocol describes a general method for the sulfonation of anthracene, which can yield

anthracene-1-sulfonic acid among other isomers. The separation of isomers often requires

chromatographic techniques.

Materials:

Anthracene

Chlorosulfuric acid or a pyridine-sulfur trioxide complex

Anhydrous solvent (e.g., chloroform, dioxane)

Stirring apparatus

Reaction flask with a condenser

Ice bath

Purification setup (e.g., column chromatography)
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Procedure:

Dissolve anthracene in an appropriate anhydrous solvent in a reaction flask equipped with a

stirrer and a condenser.

Cool the mixture in an ice bath to control the reaction temperature.

Slowly add the sulfonating agent (e.g., chlorosulfuric acid or pyridine-sulfur trioxide complex)

to the stirred solution. The choice of agent can influence the isomer distribution.[3]

After the addition is complete, allow the reaction to proceed at a controlled temperature. The

reaction time will vary depending on the specific conditions.

Upon completion, the reaction is quenched by carefully adding the mixture to ice water.

The product mixture, containing anthracene-1-sulfonic acid and other isomers, is then

isolated.

Purification of anthracene-1-sulfonic acid from the isomeric mixture is typically achieved

using column chromatography.

Applications in Research and Drug Development
The unique properties of anthracene-1-sulfonic acid and its derivatives make them valuable

in several research and development areas.

Fluorescent Probes
The intrinsic fluorescence of the anthracene core is a key feature. The sulfonic acid group

enhances its utility as a fluorescent probe in aqueous environments, which is particularly

relevant for biological studies. These probes can be used to study molecular interactions and

cellular processes.

Modulation of Signaling Pathways
While research on the direct effects of anthracene-1-sulfonic acid on cellular signaling is

ongoing, studies on related polycyclic aromatic hydrocarbons (PAHs) and anthracene

derivatives have shown that these classes of compounds can influence critical signaling
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pathways. For instance, some PAHs have been demonstrated to activate the PI3K/Akt and NF-

κB signaling pathways, which are central to cellular processes like inflammation, proliferation,

and survival. The activation of these pathways is a key consideration in toxicology and drug

development.

Below is a generalized representation of a signaling pathway that can be influenced by

anthracene derivatives, illustrating the potential mechanism of action.

Anthracene
Derivative Receptor PI3K Akt

Activates
IKK

Activates
IκB

Phosphorylates
(Inhibits)

NF-κB NF-κB
Translocates

Gene
Expression

Regulates

Click to download full resolution via product page

Caption: Potential signaling pathway modulated by anthracene derivatives.

Conclusion
Anthracene-1-sulfonic acid is a versatile molecule with established utility and significant

potential in scientific research and drug development. Its well-defined chemical properties,

combined with its fluorescent nature, provide a solid foundation for its use as a research tool.

Further investigation into its biological activities, particularly its interaction with cellular signaling

pathways, will be crucial in fully elucidating its potential applications in medicine and

biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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